Cas no 79302-77-5 (5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one)

5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one structure
79302-77-5 structure
Product Name:5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one
CAS No:79302-77-5
MF:C8H6N2O3
MW:178.14484167099
CID:2107339
Update Time:2023-08-03

5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(3-hydroxyphenyl)-1,3,4-oxadiazol-2(3H)-one
    • 5-(3-hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one
    • ODC100104
    • 5-(3-hydroxyphenyl)-2,3-dihydro-1,3,4-oxadiazol-2-one
    • 5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one
    • Inchi: 1S/C8H6N2O3/c11-6-3-1-2-5(4-6)7-9-10-8(12)13-7/h1-4,11H,(H,10,12)
    • InChI Key: YGZLWIAYXICTBQ-UHFFFAOYSA-N
    • SMILES: O1C(NN=C1C1C=CC=C(C=1)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Topological Polar Surface Area: 70.9

5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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5-(3-Hydroxyphenyl)-3H-1,3,4-oxadiazol-2-one
79302-77-5 98%
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Apollo Scientific
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A2B Chem LLC
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1PlusChem
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